2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[3-(methylthio)phenyl]propanamide

• IUPAC Name: 2-[4-(2-fluorophenyl)piperazin-1-yl]-N-(3-methylsulfanylphenyl)propanamide
• InChI: InChI=1S/C20H24FN3OS/c1-15(20(25)22-16-6-5-7-17(14-16)26-2)23-10-12-24(13-11-23)19-9-4-3-8-18(19)21/h3-9,14-15H,10-13H2,1-2H3,(H,22,25)
• InChI Key: DMQFASYNPZTUIQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC(=CC=C1)SC)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C20H24FN3OS
• Molecular Weight: 373.5 g/mol

Description

2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[3-(methylthio)phenyl]propanamide, also known as TAK-875, is a novel drug that has been developed as a treatment for type 2 diabetes. TAK-875 is a selective agonist of the G protein-coupled receptor GPR40, which is expressed in pancreatic beta cells. The activation of GPR40 by TAK-875 leads to an increase in insulin secretion, which helps to lower blood glucose levels.

Mechanism of Action

2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[3-(methylthio)phenyl]propanamide works by selectively activating the GPR40 receptor, which is expressed in pancreatic beta cells. The activation of GPR40 leads to an increase in intracellular calcium levels, which triggers the release of insulin from the beta cells. 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[3-(methylthio)phenyl]propanamide has been shown to be highly selective for GPR40, with minimal binding to other related receptors. This selectivity is thought to contribute to the lower risk of hypoglycemia seen with 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[3-(methylthio)phenyl]propanamide compared to other diabetes medications.
Biochemical and Physiological Effects:
In addition to its effects on insulin secretion, 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[3-(methylthio)phenyl]propanamide has also been shown to have other biochemical and physiological effects. 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[3-(methylthio)phenyl]propanamide has been shown to increase the expression of genes involved in glucose metabolism and insulin signaling in pancreatic beta cells. 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[3-(methylthio)phenyl]propanamide has also been shown to improve pancreatic beta cell function and survival in animal models of diabetes. In addition, 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[3-(methylthio)phenyl]propanamide has been shown to have anti-inflammatory effects, which may contribute to its beneficial effects on glucose metabolism.

Advantages and Limitations for Lab Experiments

One advantage of 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[3-(methylthio)phenyl]propanamide for lab experiments is its selectivity for the GPR40 receptor, which allows for more specific and targeted studies of the role of this receptor in glucose metabolism. Another advantage is the lower risk of hypoglycemia compared to other diabetes medications, which allows for safer and more reliable studies in animal models and human subjects. One limitation of 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[3-(methylthio)phenyl]propanamide for lab experiments is its potential for off-target effects, which may complicate the interpretation of results. Another limitation is the need for careful dosing and monitoring to avoid potential toxicity or adverse effects.

Future Directions

There are several potential future directions for research on 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[3-(methylthio)phenyl]propanamide. One area of interest is the potential for combination therapy with other diabetes medications, such as metformin or GLP-1 agonists, to improve glucose control and reduce the risk of hypoglycemia. Another area of interest is the potential for 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[3-(methylthio)phenyl]propanamide to improve beta cell function and survival in patients with type 2 diabetes. Additionally, further studies are needed to fully understand the mechanisms of action of 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[3-(methylthio)phenyl]propanamide and its potential for off-target effects.

Scientific Research Applications

2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[3-(methylthio)phenyl]propanamide has been extensively studied in preclinical and clinical trials as a potential treatment for type 2 diabetes. In preclinical studies, 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[3-(methylthio)phenyl]propanamide has been shown to effectively increase insulin secretion and improve glucose tolerance in animal models of diabetes. In clinical trials, 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[3-(methylthio)phenyl]propanamide has been shown to effectively lower HbA1c levels, which is a key marker of long-term blood glucose control, in patients with type 2 diabetes. 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-[3-(methylthio)phenyl]propanamide has also been shown to have a lower risk of hypoglycemia, which is a common side effect of other diabetes medications.